Cas no 2680750-36-9 (2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 2680750-36-9
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 5623574
• PubChem ID: 165924752
• Update Time: 2025-10-21

2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298541
• 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid
• 2680750-36-9
• 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C16H18N2O5S/c1-16(2,3)23-15(21)18(10-6-5-7-11(8-10)22-4)14-17-9-12(24-14)13(19)20/h5-9H,1-4H3,(H,19,20)
• InChI Key： LVRPLMREJYQGSW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C1C=CC=C(C=1)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680750-36-9)

2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680750-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both tert-butoxycarbonyl (Boc) and 3-methoxyphenyl groups in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

Researchers are particularly interested in CAS No. 2680750-36-9 because of its potential applications in drug discovery. The thiazole ring is a common motif in many FDA-approved drugs, including antibiotics and anticancer agents. The Boc-protected amino group in this compound allows for selective deprotection, enabling further functionalization, which is crucial in medicinal chemistry. Additionally, the carboxylic acid moiety provides a handle for conjugation or derivatization, expanding its utility in combinatorial chemistry.

In the context of current trends, the demand for high-purity intermediates like 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid is rising, driven by advancements in AI-driven drug design and high-throughput screening. Scientists are increasingly searching for compounds with modifiable functional groups to accelerate the development of novel therapeutics. This compound fits perfectly into this paradigm, as its structure is amenable to various chemical transformations.

Another area of interest is the compound's role in green chemistry. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce thiazole derivatives. The Boc group in CAS No. 2680750-36-9 is particularly advantageous because it can be removed under mild conditions, reducing the need for harsh reagents. This aligns with the broader industry shift toward environmentally benign processes.

From a technical standpoint, the synthesis of 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions, including amide coupling and cyclization. The compound's purity and yield are critical for its downstream applications, which is why analytical techniques like HPLC and NMR are routinely employed for quality control. These methods ensure that the compound meets the stringent requirements of pharmaceutical research.

In summary, 2-{(tert-butoxy)carbonyl(3-methoxyphenyl)amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680750-36-9) is a versatile building block with broad applicability in drug discovery and agrochemical development. Its unique structural attributes, combined with the growing demand for custom intermediates, make it a compound of significant interest in modern research. As the field of precision medicine expands, the importance of such tailored molecules is only expected to grow.